5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide

• Molecular Formula: C14H14FNO3S
• Molecular Weight: 295.33 g/mol
• IUPAC Name: 5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H14FNO3S/c1-10-3-6-12(7-4-10)16-20(17,18)14-9-11(15)5-8-13(14)19-2/h3-9,16H,1-2H3
• InChI Key: VHDNIJJGWWLOIF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)OC

Description

5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide, also known as FMPS, is a chemical compound that has gained increasing attention in the scientific community due to its potential applications in research.

Scientific Research Applications

5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of sulfonamide-containing proteins and as a tool for the study of protein-ligand interactions. It has also been used in the development of biosensors and in the study of the structure and function of enzymes.

Mechanism of Action

The mechanism of action of 5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide is not fully understood, but it is believed to involve the binding of the compound to specific sites on proteins and enzymes. This binding can result in changes in the conformation and activity of the protein or enzyme, which can be studied using a variety of techniques.
Biochemical and Physiological Effects:
5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide has been shown to have a range of biochemical and physiological effects, depending on the specific protein or enzyme it interacts with. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and to activate the activity of other enzymes involved in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide is its high specificity for certain proteins and enzymes, which allows for targeted studies of these molecules. However, 5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide also has limitations, such as its potential toxicity and the need for specialized equipment and techniques to study its effects.

Future Directions

There are many potential future directions for research involving 5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide. Some of these include the development of new biosensors and imaging techniques, the study of the role of specific proteins and enzymes in disease states, and the development of new drugs and therapies based on the interactions of 5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide with these molecules. Additionally, further studies are needed to fully understand the mechanism of action and potential toxicity of 5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide, as well as to develop new synthesis methods and applications for this compound.

Synthesis Methods

5-fluoro-2-methoxy-N-(4-methylphenyl)benzenesulfonamide can be synthesized through a multistep process involving the reaction of 4-methylphenylamine with 2-fluoro-5-nitrophenylsulfonamide, followed by reduction and methylation reactions. This synthesis method has been described in detail in several research publications.